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Cat. No.: B072687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Tetradecene, an alpha-olefin with the chemical formula C14H28, is a linear hydrocarbon

featuring a terminal double bond. This versatile molecule serves as a crucial building block in a

wide array of chemical syntheses, ranging from the production of polymers and surfactants to

its emergence as a compound of interest in biological and pharmaceutical research. Its well-

defined structure and reactivity make it an ideal substrate for catalytic processes and a

valuable component in the development of novel materials and potential therapeutic agents.

This technical guide provides a comprehensive overview of the chemical and physical

properties, key experimental protocols, and biological significance of 1-Tetradecene.

Chemical and Physical Properties
1-Tetradecene is a colorless liquid with a mild, pleasant odor.[1] It is characterized by its long

aliphatic chain and the presence of a reactive terminal double bond, which dictates its chemical

behavior. Key physical and chemical properties are summarized in the tables below.
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Property Value Reference

Molecular Formula C14H28 [1]

Molecular Weight 196.37 g/mol [1]

Appearance Colorless liquid [1]

Odor Mild, pleasant [1]

Density 0.775 g/mL at 25 °C

Boiling Point 251 °C

Melting Point -13 to -11 °C

Flash Point 110 °C (230 °F) [2]

Autoignition Temperature 235 °C (455 °F) [3]

Vapor Pressure < 0.10 kPa at 65 °C [2]

Vapor Density 6.8 (vs air)

Solubility

Insoluble in water; Soluble in

hydrocarbon solvents, ethanol,

ether, and benzene.

[1][2]

Refractive Index 1.436 at 20 °C

Kinematic Viscosity 2.61 cSt at 20 °C [2]

Toxicological Data
Test Species Route Value Reference

LD50 Rat Oral > 5,000 mg/kg [2]

LD50 Rabbit Dermal > 2,020 mg/kg [2]

LC50 Rat Inhalation > 5 mg/L (4 h) [2]

Spectral Data
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Spectroscopy Data Highlights Reference

¹H NMR

Shows characteristic peaks for

terminal vinyl protons and the

long alkyl chain.

[1][4]

¹³C NMR

Displays distinct signals for the

sp² carbons of the double bond

and the sp³ carbons of the

alkyl chain.

[1][5]

Mass Spectrometry (MS)

The mass spectrum exhibits a

molecular ion peak and a

fragmentation pattern typical of

a long-chain alkene.

[1][6]

Infrared (IR) Spectroscopy

The IR spectrum shows

characteristic absorption

bands for C=C stretching and

=C-H bending of the terminal

alkene.

[1][7]

Experimental Protocols
The reactivity of the terminal double bond in 1-tetradecene makes it a valuable starting

material for a variety of chemical transformations. Below are detailed methodologies for key

experiments involving this alpha-olefin.

Ziegler-Natta Polymerization of 1-Tetradecene
This protocol describes the synthesis of poly(1-tetradecene), a polymer with potential

applications in materials science. The procedure utilizes a classic heterogeneous Ziegler-Natta

catalyst.

Materials:

1-Tetradecene (purified by passing through activated alumina)

Titanium tetrachloride (TiCl₄)
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Triethylaluminium (Al(C₂H₅)₃)

Anhydrous heptane (as solvent)

Methanol

Hydrochloric acid

Nitrogen gas (high purity)

Procedure:

Catalyst Preparation: In a nitrogen-purged Schlenk flask, suspend a catalytic amount of

magnesium chloride (MgCl₂) in anhydrous heptane. Add a solution of TiCl₄ in heptane

dropwise with stirring. The mixture is aged at a controlled temperature (e.g., 65 °C) for a

specified period to form the solid catalyst component.

Polymerization: To a nitrogen-purged reactor equipped with a mechanical stirrer and

temperature control, add anhydrous heptane. Introduce a solution of the cocatalyst,

triethylaluminium, in heptane. Add the solid catalyst component prepared in the previous

step.

Heat the reactor to the desired polymerization temperature (e.g., 70 °C).

Inject the purified 1-tetradecene into the reactor.

Maintain the reaction under a positive pressure of nitrogen and with vigorous stirring for the

desired reaction time (e.g., 2-4 hours).

Termination and Work-up: Quench the polymerization by adding a mixture of methanol and

hydrochloric acid. This will deactivate the catalyst and precipitate the polymer.

Filter the polymer and wash it extensively with methanol to remove catalyst residues.

Dry the resulting poly(1-tetradecene) in a vacuum oven at a moderate temperature (e.g., 60

°C) until a constant weight is achieved.
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Synthesis of 2-Tetradecanone via Wacker-Tsuji
Oxidation
This protocol outlines the selective oxidation of the terminal alkene of 1-tetradecene to a

methyl ketone, 2-tetradecanone, using a palladium-based catalyst system.

Materials:

1-Tetradecene

Palladium(II) chloride (PdCl₂)

Copper(I) chloride (CuCl)

N,N-Dimethylformamide (DMF)

Water

Oxygen or air

Dichloromethane

Magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and an oxygen balloon, dissolve

PdCl₂ and CuCl in a mixture of DMF and water.

Add 1-tetradecene to the catalyst solution.

Stir the reaction mixture vigorously under an oxygen atmosphere at room temperature. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Extract the product with dichloromethane.
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Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to afford 2-tetradecanone.

Visualizations of Experimental Workflows
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Caption: Workflow for the Ziegler-Natta polymerization of 1-tetradecene.
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Multi-step Synthesis Involving a Johnson-Claisen
Rearrangement
The following diagram illustrates a plausible synthetic route towards (+)-nephrosterinic acid, a

natural product, utilizing 1-tetradecene as a precursor for the aliphatic side chain. This

workflow highlights a key Johnson-Claisen rearrangement.
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Caption: Synthetic pathway towards (+)-nephrosterinic acid from 1-tetradecene.

Biological Significance and Applications in Drug
Development
Recent studies have highlighted the potential biological activities of 1-tetradecene, making it a

molecule of interest for drug development professionals.

Antimicrobial and Anti-tuberculosis Activity
1-Tetradecene has been identified as a bioactive compound with antimicrobial properties. It

has shown inhibitory effects against various bacteria and fungi. Of particular significance is its

reported anti-tuberculosis activity. While the precise mechanism of action is still under

investigation, it is hypothesized that its lipophilic nature may facilitate disruption of the complex,

lipid-rich cell wall of Mycobacterium tuberculosis. This area of research is promising for the

development of new therapeutic strategies against drug-resistant strains of tuberculosis.

Role as a Solvent and Building Block in
Pharmaceuticals
Beyond its intrinsic biological activity, 1-tetradecene is utilized in the pharmaceutical industry

as a solvent for certain drug formulations, aiding in the solubility and bioavailability of active

pharmaceutical ingredients. Its chemical reactivity also makes it a valuable starting material for

the synthesis of more complex molecules with potential therapeutic applications.

Safety and Handling
1-Tetradecene is a combustible liquid and should be handled with appropriate safety

precautions.[2] It is an aspiration hazard; if swallowed, it can enter the lungs and cause severe

damage.[2] Repeated exposure may cause skin dryness or cracking.[8] It is recommended to

use personal protective equipment, including safety glasses, gloves, and a lab coat, when

handling this chemical. It should be stored in a cool, well-ventilated area away from strong

oxidizing agents.[2]

Conclusion
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1-Tetradecene is a versatile and valuable chemical with a broad range of applications, from

polymer science to pharmaceutical research. Its well-defined physical and chemical properties,

coupled with its diverse reactivity, make it a key substrate for numerous synthetic

transformations. The emerging evidence of its biological activity, particularly its anti-

tuberculosis potential, opens up new avenues for its investigation in the field of drug

development. This technical guide provides a solid foundation of data and experimental

protocols to aid researchers and scientists in their work with this important alpha-olefin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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